N-(4-chlorobenzyl)-3-(4-methoxyphenyl)-5-oxo-4,5-dihydro-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide

Specification

• CAS No.: 1031595-80-8
• Molecular Formula: C24H18ClN5O3
• Molecular Weight: 459.89
• IUPAC Name: N-[(4-chlorophenyl)methyl]-3-(4-methoxyphenyl)-5-oxo-1H-triazolo[1,5-a]quinazoline-8-carboxamide
• Standard InChI: InChI=1S/C24H18ClN5O3/c1-33-18-9-4-15(5-10-18)21-22-27-24(32)19-11-6-16(12-20(19)30(22)29-28-21)23(31)26-13-14-2-7-17(25)8-3-14/h2-12,29H,13H2,1H3,(H,26,31)
• SMILES: COC1=CC=C(C=C1)C2=NNN3C2=NC(=O)C4=C3C=C(C=C4)C(=O)NCC5=CC=C(C=C5)Cl

Introduction

N-(4-chlorobenzyl)-3-(4-methoxyphenyl)-5-oxo-4,5-dihydro-triazolo[1,5-a]quinazoline-8-carboxamide is a complex organic compound that combines a triazole ring with a quinazoline framework. This compound is of significant interest in medicinal chemistry due to its potential biological activities, including anti-inflammatory and anticancer properties, which are common in compounds with similar structural characteristics.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-3-(4-methoxyphenyl)-5-oxo-4,5-dihydro-triazolo[1,5-a]quinazoline-8-carboxamide typically involves multiple steps, starting from precursors that contain triazole and quinazoline moieties. The specific synthesis methods can vary based on the desired properties and applications of the final product. Common conditions include temperature control, inert atmosphere (e.g., nitrogen), and the use of catalysts or protecting groups to ensure high yields and purity of the final product.

Potential Biological Activities

Compounds with similar structures often exhibit significant biological activities due to their ability to modulate key cellular pathways. N-(4-chlorobenzyl)-3-(4-methoxyphenyl)-5-oxo-4,5-dihydro-triazolo[1,5-a]quinazoline-8-carboxamide is expected to have potential applications in various scientific fields, including pharmacology, due to its anti-inflammatory and anticancer properties.

Chemical Reactions

This compound can participate in various chemical reactions, including substitution reactions with halogens and reduction processes using reagents like lithium aluminum hydride. Reaction conditions must be optimized to achieve desired outcomes while minimizing byproducts.

Types of Reactions Table

Reaction Type	Description
Substitution	Involves halogens for replacing functional groups
Reduction	Uses reducing agents like lithium aluminum hydride

Mechanism of Action

The mechanism of action for N-(4-chlorobenzyl)-3-(4-methoxyphenyl)-5-oxo-4,5-dihydro-triazolo[1,5-a]quinazoline-8-carboxamide likely involves interactions with specific biological targets such as enzymes or receptors. This interaction can modulate key cellular pathways, leading to potential therapeutic effects.